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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950

2-(Vinyloxy)ethanol (CAS: 764-48-7, Formula: C4HsOz) is a colorless liquid with a mild,
ethereal odor.[1] Its unique molecular structure, which combines a vinyl ether group with a
primary alcohol, dictates its thermodynamic behavior and physical properties.[2] This structure
includes a polar hydroxyl group and a vinyloxy moiety, influencing its solubility and reactivity.[1]
[2] The compound is soluble in water, ethanol, and ether.[1][2]

Core Physicochemical Data

The fundamental physicochemical properties of 2-(Vinyloxy)ethanol are summarized in the
table below. These values are critical for handling, storage, and process design.
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Property Value Unit Source(s)
Molecular Formula CaHsO2 - [3114]
Molecular Weight 88.11 g/mol [3]
Melting Point <-100 °C [2]
Normal Boiling Point 143 °C [51[6]
Density (at 25°C) 0.982 g/mL [2][5]
Refractive Index

1.436 - [2][5]
(n20/D)
Vapor Pressure (at

3.6+£0.5 mmHg [2]
25°C)
pKa (Predicted) 14.20 £ 0.10 - [1][2]

Enthalpy and Phase Transition Data

The energy changes associated with phase transitions and formation are crucial for
understanding the compound's stability and energy requirements in chemical reactions. The
following data, largely derived from computational modeling using the Joback method, provides
key insights.

Property Value Unit Source(s)

Enthalpy of Formation

-284.91 kJ/mol [2][3]
(gas phase, AfH°gas)
Standard Gibbs Free
Energy of Formation -171.18 kJ/mol [3]
(9f)
Enthalpy of Fusion

10.11 kJ/mol [2][3]
(AfusH®)
Enthalpy of

42.92 kJ/mol [2][3]

Vaporization (AvapH®)
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Temperature-Dependent Properties

The heat capacity and viscosity of 2-(Vinyloxy)ethanol vary with temperature, which is a

critical consideration for thermal process design and fluid dynamics modeling.

Ideal Gas Heat Capacity (Cp,gas)

Temperature (K) Heat Capacity (J/mol-K) Source(s)
402.20 140.18 [21[3]
429.82 146.43 [3]

457.45 152.48 [3]

485.07 158.34 [3]

512.70 164.01 [3]

540.32 169.50 [3]

567.94 174.80 [2][3]

Dynamic Viscosity (dvisc)

Temperature (K) Dynamic Viscosity (Pa-s) Source(s)
216.13 0.0525093 [21[3]
278.15 0.0041341 [2113]
402.20 0.0002692 [2][3]

Critical Properties

Critical temperature and pressure define the point at which the liquid and gas phases of a

substance become indistinguishable. These parameters were estimated using the Joback

method.
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Property Value Unit Source(s)

Critical Temperature

567.94 K 213
(1) [21[3]
Critical Pressure (Pc) 4534.68 kPa [2][3]
Critical Volume (Vc) 0.278 m3/kmol [3]

Experimental Protocols

The determination of thermodynamic properties relies on precise and well-established
experimental techniques. This section details the methodologies for measuring key parameters
such as enthalpy changes and vapor pressure.

Calorimetry for Enthalpy Determination

Calorimetry is the science of measuring the heat absorbed or released during a chemical or
physical process.[7][8] This technique is fundamental for determining enthalpy of formation,
fusion, and vaporization.

Principle: A calorimeter is a device designed to measure the heat exchanged between a
system (the substance under study) and its surroundings.[8] For an exothermic process, the
heat released by the system is absorbed by the calorimeter, leading to a temperature increase.
For an endothermic process, the system absorbs heat from the calorimeter, causing a
temperature decrease.[8] The enthalpy change (AH) is calculated from the measured
temperature change (AT), the mass of the substance, and the known heat capacity of the
calorimeter.[8]

Experimental Workflow:

» Calibration: The heat capacity of the calorimeter is determined by introducing a known
amount of heat (e.g., via an electric heater) and measuring the resulting temperature
change.

o Sample Preparation: A precisely weighed sample of 2-(Vinyloxy)ethanol is placed in the
reaction vessel of the calorimeter.
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¢ Initiation of Process:

o Enthalpy of Combustion: The sample is ignited in an oxygen-rich atmosphere inside a
"bomb" calorimeter.

o Enthalpy of Fusion/Vaporization: The sample is heated through its melting or boiling point,
and the heat required for the phase transition is measured at a constant temperature.

o Data Acquisition: The temperature of the calorimeter is monitored continuously throughout
the experiment.

» Calculation: The enthalpy change is calculated using the formula: g = C_cal * AT where q is
the heat exchanged and C_cal is the heat capacity of the calorimeter. The molar enthalpy is
then determined by dividing g by the number of moles of the sample.

Types of Calorimeters:

 |sothermal Titration Calorimetry (ITC): Provides a complete thermodynamic profile of
molecular interactions in a single experiment.[9]

 Differential Scanning Calorimetry (DSC): Measures the heat flow associated with material
transitions as a function of temperature.[7]

o Bomb Calorimetry: Used to measure the heat of combustion.[7]

Experimental Workflow for Calorimetric Measurement

Vapor Pressure Measurement

Vapor pressure is a key indicator of a liquid's volatility and is measured as the pressure exerted
by a vapor in thermodynamic equilibrium with its condensed phase in a closed system.[10]

Static Method:

o Sample Degassing: The purified liquid sample is placed in a container (e.g., an
isoteniscope), and any dissolved gases are removed by repeated freeze-pump-thaw cycles.
[11][12]
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» Equilibration: The container is submerged in a liquid bath to maintain a precise and constant
temperature.[12]

e Pressure Measurement: The system is allowed to reach equilibrium, and the pressure of the
vapor phase is measured using a pressure sensor.[11] This process is repeated at various
temperatures to establish the vapor pressure curve.

Dynamic Method (Ebulliometry):

o Apparatus: An ebulliometer (such as a Scott ebulliometer) is used.[13]

e Procedure: The boiling temperature of the liquid is measured at a controlled, sub-
atmospheric pressure.[13]

o Data Collection: By systematically varying the pressure and measuring the corresponding
boiling points, a relationship between temperature and vapor pressure is established.[13]
This method is effective for pressures ranging from approximately 1 mbar to 1 bar.[13]

Knudsen Effusion Method: This technique is suitable for measuring the very low vapor
pressures of solids and liquids.[10][12]

e Setup: A sample is placed in a high-vacuum chamber in a Knudsen cell, which has a small
orifice.

o Measurement: The rate at which the substance effuses (escapes) through the orifice is
measured.

e Calculation: The vapor pressure is calculated from the rate of mass loss, the area of the
orifice, the temperature, and the molecular weight of the substance.[10]

General Workflow for Vapor Pressure Measurement (Static Method)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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